Cas no 1803802-25-6 (4-Hydroxy-2-nitropyrimidine)

• Product Name: 4-Hydroxy-2-nitropyrimidine
• CAS No: 1803802-25-6
• MF: C₄H₃N₃O₃
• MW: 141.084920167923
• CID: 4826619
• Update Time: 2025-06-08

4-Hydroxy-2-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-nitropyrimidine
• 2-nitro-1H-pyrimidin-6-one

• Inchi： 1S/C4H3N3O3/c8-3-1-2-5-4(6-3)7(9)10/h1-2H,(H,5,6,8)
• InChI Key： QVFLHZRMYHJYKA-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C([N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 237
• XLogP3: -0.2
• Topological Polar Surface Area: 87.3

Additional information on 4-Hydroxy-2-nitropyrimidine

Introduction to 4-Hydroxy-2-nitropyrimidine (CAS No. 1803802-25-6)

4-Hydroxy-2-nitropyrimidine, with the chemical formula C₅H₄N₂O₃, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic nitro compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a pyrimidine ring substituted with both a hydroxyl group and a nitro group, contributes to its reactivity and utility in various chemical transformations.

The CAS No. 1803802-25-6 uniquely identifies this chemical entity, ensuring precise classification and communication within scientific communities. Its synthesis typically involves nitration and hydroxylation reactions on a pyrimidine precursor, processes that require careful control of reaction conditions to achieve high yields and purity. The resulting product is often used in the development of more complex molecules, including potential drug candidates and specialty chemicals.

In recent years, 4-Hydroxy-2-nitropyrimidine has been explored for its role in medicinal chemistry. Its nitro group can be further functionalized through reduction or nucleophilic substitution reactions, enabling the creation of diverse pharmacophores. For instance, researchers have investigated its derivatives as kinase inhibitors, which are crucial in targeting various diseases, including cancer. The hydroxyl group also provides opportunities for further derivatization, such as ether or ester formation, expanding its synthetic utility.

One of the most compelling aspects of 4-Hydroxy-2-nitropyrimidine is its presence in the synthesis of nucleoside analogs. These analogs are pivotal in antiviral and anticancer therapies due to their ability to mimic natural nucleobases and interfere with DNA/RNA replication. The nitropyrimidine scaffold can be modified to enhance binding affinity to biological targets, making it an attractive building block for drug discovery efforts. Recent studies have demonstrated its incorporation into novel antiviral agents designed to combat emerging viral threats.

The agrochemical industry has also recognized the potential of 4-Hydroxy-2-nitropyrimidine as a precursor for herbicides and pesticides. Its structural features allow for interactions with biological systems that can selectively target unwanted vegetation or pests while minimizing environmental impact. Innovations in green chemistry have led to more sustainable synthetic routes for this compound, emphasizing the importance of optimizing processes for efficiency and ecological responsibility.

Advances in computational chemistry have further enhanced the understanding of 4-Hydroxy-2-nitropyrimidine's reactivity and potential applications. Molecular modeling techniques predict how modifications to its structure can influence its biological activity, guiding experimental design with greater precision. This interdisciplinary approach combines experimental synthesis with theoretical analysis, accelerating the discovery of new derivatives with improved properties.

The role of 4-Hydroxy-2-nitropyrimidine in material science is another emerging frontier. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in catalysis and advanced materials. Researchers are exploring its potential as a ligand or co-catalyst in various chemical reactions, aiming to develop more efficient synthetic methodologies for industrial applications.

Quality control and analytical techniques play a critical role in ensuring the purity and consistency of 4-Hydroxy-2-nitropyrimidine for industrial-scale use. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods to verify the compound's identity and assess impurities. These rigorous standards ensure that researchers and manufacturers can rely on the compound's performance across different applications.

The future prospects of 4-Hydroxy-2-nitropyrimidine are promising, with ongoing research uncovering new synthetic pathways and applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions for pharmaceuticals, agriculture, and materials science. As our understanding of molecular interactions deepens, so too will the innovative uses of this versatile compound.